beta-SANTALOL

Specification

• CAS No.: 77-42-9
• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• IUPAC Name: 2-methyl-5-(2-methyl-3-methylidene-2-bicyclo[2.2.1]heptanyl)pent-2-en-1-ol
• Standard InChI: InChI=1S/C15H24O/c1-11(10-16)5-4-8-15(3)12(2)13-6-7-14(15)9-13/h5,13-14,16H,2,4,6-10H2,1,3H3
• Standard InChI Key: OJYKYCDSGQGTRJ-UHFFFAOYSA-N
• Isomeric SMILES: C/C(=C\CC[C@]1([C@H]2CC[C@H](C2)C1=C)C)/CO
• SMILES: CC(=CCCC1(C2CCC(C2)C1=C)C)CO
• Canonical SMILES: CC(=CCCC1(C2CCC(C2)C1=C)C)CO
• Colorform: PALE YELLOW, SOMEWHAT VISCID LIQ
• Melting Point: 25 °C; <25°C

Introduction

Beta-santalol is a sesquiterpene alcohol found primarily in the oil of sandalwood, specifically in Santalum album. It constitutes about 20% of this essential oil, with alpha-santalol being the major component. This compound has garnered significant attention due to its potential therapeutic and cosmetic applications.

Therapeutic Applications

Recent research highlights beta-santalol's potential therapeutic benefits, particularly in inhibiting transthyretin amyloidogenesis, which is associated with certain neurodegenerative diseases like familial amyloid polyneuropathy (FAP). Both alpha and beta santalols have shown efficacy in reducing TTR aggregates by interacting directly with transthyretin (TTR), enhancing stability and preventing dissociation of the TTR tetramer.

Key Findings:

• Inhibition Efficiency: Beta-santalol exhibits an EC50 value of approximately $31.1 \pm 2.4$ µM for wild-type TTR aggregation.

• Binding Affinity: It shows a binding affinity towards TTR WT of $-5.5$ kcal/mol.

These findings suggest that beta-santalol could serve as a natural intervention against amyloid-related disorders.

Cosmetic Use

In cosmetics, beta-santalol functions primarily as a fragrance ingredient, enhancing the scent of products or perfuming the skin.

Table: Comparison Between Alpha and Beta Santalols

Feature	Alpha-Santalol	Beta-Santalol
Composition in Sandalwood Oil	Major component (~60%)	Minor component (~20%)
Boiling Point (°C)	Similar range to beta but exact values vary slightly based on purity	Approximately $177–178$ °C
Therapeutic Potential - Amyloid Inhibition EC50 Values ($\mu M$) for Wild-Type TTR Aggregation	Approximately $36.7 \pm 1.2$ µM	Approximately $31.1 \pm 2.4$ µM